Cas no 21562-57-2 (1,11alpha,15s-trihydroxy-prost-13e-en-9-one)

1,11α,15S-Trihydroxy-prost-13E-en-9-one is a prostaglandin derivative characterized by its stereospecific hydroxylation at positions 1, 11α, and 15S, along with a 13E-unsaturated enone structure. This compound is of interest due to its potential role as an intermediate or bioactive molecule in prostaglandin synthesis and signaling pathways. Its defined stereochemistry ensures high specificity in biochemical interactions, making it valuable for research in inflammation, reproduction, and vascular physiology. The presence of multiple hydroxyl groups enhances its solubility in polar solvents, facilitating handling in laboratory settings. Its structural features may also contribute to receptor binding affinity, offering utility in pharmacological studies targeting prostaglandin-mediated processes.
1,11alpha,15s-trihydroxy-prost-13e-en-9-one structure
21562-57-2 structure
Product Name:1,11alpha,15s-trihydroxy-prost-13e-en-9-one
CAS No:21562-57-2
MF:C20H36O4
MW:340.497447013855
CID:911886
Update Time:2025-05-21

1,11alpha,15s-trihydroxy-prost-13e-en-9-one Chemical and Physical Properties

Names and Identifiers

    • 1,11alpha,15s-trihydroxy-prost-13e-en-9-one
    • Prostaglandin E1 Alcohol
    • 1-Decarboxy-1-hydroxymethyl-PGE1
    • 1-HYDROXY PROSTAGLANDIN E1
    • PGE1 alcohol
    • TR4161
    • Inchi: 1S/C20H36O4/c1-2-3-7-10-16(22)12-13-18-17(19(23)15-20(18)24)11-8-5-4-6-9-14-21/h12-13,16-18,20-22,24H,2-11,14-15H2,1H3/b13-12+/t16-,17+,18+,20+/m0/s1
    • InChI Key: CMHCOGHTKXUQKW-KOAZGICHSA-N
    • SMILES: O[C@@H]1CC([C@H](CCCCCCCO)[C@H]1/C=C/[C@H](CCCCC)O)=O

Computed Properties

  • Exact Mass: 340.26100
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 13

Experimental Properties

  • PSA: 77.76000
  • LogP: 3.38280

1,11alpha,15s-trihydroxy-prost-13e-en-9-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
P912170-5mg
Prostaglandin E1 Alcohol
21562-57-2 98%
5mg
¥4,423.50 2022-09-01
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci21722-1mg
Prostaglandin E1 Alcohol
21562-57-2 98%
1mg
¥744.00 2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci21722-5mg
Prostaglandin E1 Alcohol
21562-57-2 98%
5mg
¥2834.00 2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci21722-10mg
Prostaglandin E1 Alcohol
21562-57-2 98%
10mg
¥4956.00 2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci21722-500ug
Prostaglandin E1 Alcohol
21562-57-2 98%
500ug
¥391.00 2023-09-09
SHENG KE LU SI SHENG WU JI SHU
sc-224219-500µg
Prostaglandin E1 Alcohol,
21562-57-2
500µg
¥256.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-224219A-1mg
Prostaglandin E1 Alcohol,
21562-57-2
1mg
¥489.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-224219-500 µg
Prostaglandin E1 Alcohol,
21562-57-2
500µg
¥256.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-224219A-1 mg
Prostaglandin E1 Alcohol,
21562-57-2
1mg
¥489.00 2023-07-10
1PlusChem
1P00BCMN-1mg
1,11alpha,15S-Trihydroxy-prost-13E-en-9-one
21562-57-2 ≥99%
1mg
$53.00 2025-02-25

Additional information on 1,11alpha,15s-trihydroxy-prost-13e-en-9-one

Research Update on 1,11alpha,15s-Trihydroxy-prost-13e-en-9-one (CAS: 21562-57-2): Recent Advances and Applications

The compound 1,11alpha,15s-trihydroxy-prost-13e-en-9-one (CAS: 21562-57-2) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its structural similarity to prostaglandins and its potential therapeutic applications. Recent studies have focused on elucidating its biological activities, synthetic pathways, and clinical relevance, providing new insights into its role in inflammation, immune modulation, and tissue repair.

A 2023 study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory properties of 1,11alpha,15s-trihydroxy-prost-13e-en-9-one, demonstrating its ability to inhibit cyclooxygenase-2 (COX-2) with higher selectivity compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The research team utilized molecular docking simulations and in vitro assays to validate its mechanism of action, suggesting its potential as a safer alternative for chronic inflammatory conditions.

In parallel, advancements in synthetic chemistry have enabled more efficient production of this compound. A recent Organic Letters publication (2024) detailed a novel enzymatic cascade reaction that significantly improves the yield and purity of 1,11alpha,15s-trihydroxy-prost-13e-en-9-one, addressing previous challenges in large-scale synthesis. This breakthrough is expected to accelerate preclinical evaluations and facilitate future commercialization.

Emerging preclinical data also highlight its neuroprotective effects. A collaborative study between academic and industry researchers (2024) reported that 1,11alpha,15s-trihydroxy-prost-13e-en-9-one promotes neuronal survival in models of ischemic stroke by modulating mitochondrial function and reducing oxidative stress. These findings position the compound as a promising candidate for neurodegenerative disease therapeutics.

Despite these advancements, challenges remain in optimizing pharmacokinetics and minimizing off-target effects. Ongoing research aims to develop derivatives with enhanced bioavailability, as discussed in a recent review in Expert Opinion on Drug Discovery (2024). The integration of computational modeling and high-throughput screening is expected to drive further innovation in this area.

In conclusion, 1,11alpha,15s-trihydroxy-prost-13e-en-9-one represents a multifaceted molecule with expanding therapeutic potential. Continued interdisciplinary collaboration will be crucial to translate these discoveries into clinical applications, particularly for inflammation-related disorders and neuroprotection.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd